MpsBAY2a

• CAS No.: 1382477-96-4
• Product Name: MpsBAY2a
• Molecular Formula: C29H28N6O
• Molecular Weight: 476.58
• IUPAC Name: N-cyclopropyl-4-[8-(2-methylpropylamino)-6-quinolin-5-ylimidazo[1,2-a]pyrazin-3-yl]benzamide
• Standard InChI: InChI=1S/C29H28N6O/c1-18(2)15-31-27-28-32-16-26(19-8-10-20(11-9-19)29(36)33-21-12-13-21)35(28)17-25(34-27)23-5-3-7-24-22(23)6-4-14-30-24/h3-11,14,16-18,21H,12-13,15H2,1-2H3,(H,31,34)(H,33,36)
• Standard InChIKey: MDYKTGNHXNTATG-UHFFFAOYSA-N
• SMILES: CC(C)CNC1=NC(=CN2C1=NC=C2C3=CC=C(C=C3)C(=O)NC4CC4)C5=C6C=CC=NC6=CC=C5
• Appearance: Solid powder
• Description: MpsBAY2a is a potent and selective Mps1 inhibitor. It is selective for Mps1 over a panel of 220 kinases. MpsBAY2a differentially inhibits human colon carcinoma cell proliferation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MpsBAY2a; Mps-BAY-2a; Mps BAY 2a
• Reference: 1: Jemaà M, Galluzzi L, Kepp O, Senovilla L, Brands M, Boemer U, Koppitz M, Lienau P, Prechtl S, Schulze V, Siemeister G, Wengner AM, Mumberg D, Ziegelbauer K, Abrieu A, Castedo M, Vitale I, Kroemer G. Characterization of novel MPS1 inhibitors with preclinical anticancer activity. Cell Death Differ. 2013 Nov;20(11):1532-45. doi: 10.1038/cdd.2013.105. Epub 2013 Aug 9. PubMed PMID: 23933817; PubMed Central PMCID: PMC3792427.
• PubChem Compound: 57381882
• Last Modified: Nov 11 2021